N-isopropyl-4-methyl-2-propoxybenzenesulfonamide

• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38 g/mol
• IUPAC Name: 4-methyl-N-propan-2-yl-2-propoxybenzenesulfonamide
• InChI: InChI=1S/C13H21NO3S/c1-5-8-17-12-9-11(4)6-7-13(12)18(15,16)14-10(2)3/h6-7,9-10,14H,5,8H2,1-4H3
• InChI Key: LJVQOZXVBGGJJM-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)C)S(=O)(=O)NC(C)C

Description

N-isopropyl-4-methyl-2-propoxybenzenesulfonamide, also known as NS6740, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a sulfonamide derivative that is synthesized through a specific method.

Mechanism of Action

N-isopropyl-4-methyl-2-propoxybenzenesulfonamide modulates the activity of certain ion channels and receptors in the brain, specifically the transient receptor potential vanilloid 1 (TRPV1) and the acid-sensing ion channel 3 (ASIC3). It acts as an antagonist of TRPV1 and an agonist of ASIC3. By modulating the activity of these channels, this compound can reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain and inflammation in various animal models. It also has potential applications in the treatment of epilepsy, as it has been shown to reduce seizures in animal models. However, further research is needed to determine the safety and efficacy of this compound in humans.

Advantages and Limitations for Lab Experiments

N-isopropyl-4-methyl-2-propoxybenzenesulfonamide has several advantages for lab experiments, including its high potency and specificity. However, it also has limitations, such as its limited solubility and potential toxicity.

Future Directions

There are several future directions for N-isopropyl-4-methyl-2-propoxybenzenesulfonamide research, including the development of more potent and selective compounds, the investigation of its potential applications in other neurological disorders, and the development of novel drug delivery systems to improve its efficacy and safety.
In conclusion, this compound is a chemical compound that has potential applications in various research fields, particularly in neuroscience and pharmacology. It is synthesized through a specific method and modulates the activity of certain ion channels and receptors in the brain. Further research is needed to determine its safety and efficacy in humans, but it has the potential to be a valuable tool for the treatment of various neurological disorders.

Synthesis Methods

N-isopropyl-4-methyl-2-propoxybenzenesulfonamide is synthesized through a specific method that involves the reaction of 4-methyl-2-propoxybenzenesulfonyl chloride with isopropylamine. The reaction is carried out in the presence of a solvent and a base. The product obtained is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-isopropyl-4-methyl-2-propoxybenzenesulfonamide has potential applications in various research fields such as neuroscience, pharmacology, and physiology. It has been shown to modulate the activity of certain ion channels and receptors in the brain, making it a potential candidate for the treatment of various neurological disorders such as epilepsy and chronic pain.